Post-functionalization through covalent modification of organic counter ions: a stepwise and controlled approach for novel hybrid polyoxometalate materials†
Dalton Transactions Pub Date: 2020-08-28 DOI: 10.1039/D0DT01410A
Abstract
Post-functionalization of Class I type polyoxometalate-organic hybrids through covalent modification of the organic counter ions in a step-wise and controlled manner is reported for the first time. The properties of the post-functionalized hybrids have been studied and compared with those of their parent hybrids revealing marked differences in properties.
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